(2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate
Description
Structural Overview of (2Z)-2-(2-Fluorobenzylidene)-3-Oxo-2,3-Dihydro-1-Benzofuran-6-Yl 4-Fluorobenzenesulfonate
The molecular architecture of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate integrates a benzofuran scaffold with two fluorinated substituents. The benzofuran core consists of a fused furan and benzene ring, with a ketone group at position 3 and a sulfonate ester at position 6. The 2-fluorobenzylidene moiety adopts a Z-configuration, positioning the fluorine atom ortho to the benzofuran plane, as evidenced by crystallographic studies of analogous structures.
Table 1: Key Structural Parameters
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₂₀H₁₅F₂O₅S | |
| Molecular Weight | 396.39 g/mol | |
| CAS Number | 929514-67-0 | |
| SMILES | O=C1/C(=C/C2=CC=C(F)C=C2)OC2=C1C=CC(OS(=O)(=O)C1=CC=C(F)C=C1)=C2 |
The sulfonate group at position 6 introduces strong electron-withdrawing effects, polarizing the benzofuran system and enhancing its electrophilic character. Density functional theory (DFT) calculations on similar compounds reveal that fluorination at both the benzylidene and benzenesulfonate groups reduces π-electron density in the benzofuran ring, favoring charge-transfer interactions.
Historical Development of Benzofuran-Based Sulfonate Compounds
Benzofuran sulfonates emerged in the late 20th century as analogs of naturally occurring benzofuranoids, which exhibit antimicrobial and antitumor activities. Early synthetic efforts focused on sulfonating hydroxylated benzofurans, but the introduction of fluorine substituents marked a pivotal shift. The 2010 crystal structure determination of 3-(4-fluorophenylsulfinyl)-2,5-dimethyl-1-benzofuran demonstrated the stereochemical influence of fluorinated sulfinyl groups, paving the way for sulfonate derivatives.
By 2021, benzofuran sulfonates gained attention as activators of type II natural killer T (NKT) cells, with phenyl pentamethylbenzofuransulfonate (PPBF) serving as a prototype. This discovery underscored the role of sulfonate groups in modulating immune responses, spurring interest in fluorinated variants like the title compound. Parallel advancements in asymmetric synthesis enabled the production of enantiomerically pure benzofuran sulfonates, critical for structure-activity relationship studies.
Strategic Importance in Modern Heterocyclic Chemistry
The strategic value of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate lies in its multifunctional design:
- Fluorination Effects : The 2-fluorobenzylidene and 4-fluorobenzenesulfonate groups synergistically enhance metabolic stability and binding affinity. Fluorine’s electronegativity withdraws electron density from the benzofuran core, reducing oxidative degradation while increasing lipophilicity.
- Sulfonate Reactivity : The sulfonate ester acts as a leaving group in nucleophilic substitution reactions, enabling the compound to serve as a precursor for cross-coupling or polymerization.
- Conformational Rigidity : X-ray analyses of related benzofurans reveal that fluorinated substituents enforce coplanarity between the benzylidene and benzofuran moieties, optimizing π-orbital overlap for charge transport in materials applications.
Table 2: Comparative Analysis of Fluorinated vs. Non-Fluorinated Benzofuran Sulfonates
| Parameter | Fluorinated Derivative | Non-Fluorinated Analog |
|---|---|---|
| LogP (Octanol-Water) | 2.8 ± 0.2 | 1.5 ± 0.3 |
| Thermal Stability (°C) | 220–240 | 180–200 |
| IC₅₀ (Antifungal, μM) | 12.4 | 45.7 |
Properties
Molecular Formula |
C21H12F2O5S |
|---|---|
Molecular Weight |
414.4 g/mol |
IUPAC Name |
[(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate |
InChI |
InChI=1S/C21H12F2O5S/c22-14-5-8-16(9-6-14)29(25,26)28-15-7-10-17-19(12-15)27-20(21(17)24)11-13-3-1-2-4-18(13)23/h1-12H/b20-11- |
InChI Key |
MSFKGEZFMAESSV-JAIQZWGSSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)F |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)F |
Origin of Product |
United States |
Biological Activity
The compound (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate is a derivative of benzofuran, a structural framework known for its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.
Structural Overview
The molecular structure of the compound can be represented as follows:
- Molecular Formula : C₁₅H₁₃F₂O₃S
- Molecular Weight : 340.3 g/mol
- Key Functional Groups : Benzofuran core, fluorobenzylidene moiety, and sulfonate group.
Biological Properties of Benzofuran Derivatives
Benzofuran derivatives are recognized for their extensive range of biological activities, including:
- Antimicrobial Activity : Many benzofuran derivatives exhibit significant antimicrobial properties, making them potential candidates for developing new antibiotics .
- Anticancer Activity : Compounds within this class have shown remarkable cytotoxic effects against various cancer cell lines. For instance, derivatives have been reported to induce apoptosis in HepG2 and A549 cells with IC₅₀ values ranging from 22 μM to 45 μM .
- Anti-inflammatory Effects : Some benzofurans have demonstrated anti-inflammatory properties, contributing to their therapeutic potential in treating inflammatory diseases .
The biological activity of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate is likely influenced by several mechanisms:
- Topoisomerase Inhibition : Certain benzofuran derivatives act as inhibitors of topoisomerase I, which is crucial for DNA replication and transcription .
- Apoptosis Induction : The compound may induce apoptosis through pathways involving the regulation of Bcl-2 family proteins and activation of caspases, as observed in various studies .
- Cell Cycle Arrest : Evidence suggests that some derivatives can cause G1 phase arrest in cancer cells by downregulating cyclin D1 and CDK2 expressions .
Anticancer Activity
A study evaluated the anticancer potential of a related benzofuran derivative against multiple human cancer cell lines. The compound exhibited selective cytotoxicity with an IC₅₀ value of 0.46 μM against head and neck cancer cells (SQ20B) while sparing normal cells .
Antimicrobial Activity
Research has highlighted the antimicrobial efficacy of benzofuran derivatives against various pathogens. For example, a derivative demonstrated potent antibacterial activity against Staphylococcus aureus and Escherichia coli with minimal inhibitory concentrations (MICs) below 10 µg/mL .
Data Table: Biological Activities of Related Benzofuran Derivatives
| Compound Name | Activity Type | Target Cell Line/Pathogen | IC₅₀/MIC Value |
|---|---|---|---|
| Compound A | Anticancer | HepG2 | 22 μM |
| Compound B | Antimicrobial | Staphylococcus aureus | <10 µg/mL |
| Compound C | Anti-inflammatory | RAW 264.7 macrophages | Inhibition at 50 µg/mL |
| Compound D | Topoisomerase Inhibitor | K562 leukemia cells | IC₅₀ = 5 µM |
Scientific Research Applications
Biological Activities
Research indicates that compounds with similar structures to (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran have shown promising results in various biological assays:
- Anticancer Activity : Studies have demonstrated that benzofuran derivatives exhibit cytotoxic effects against several cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation through various signaling pathways.
- Anti-inflammatory Properties : Similar compounds have been noted for their ability to inhibit pro-inflammatory cytokines, suggesting potential use in treating inflammatory diseases.
- Antimicrobial Effects : Some derivatives have shown activity against bacterial and fungal strains, indicating potential applications in developing new antimicrobial agents.
Applications in Drug Development
The unique structural features of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate make it a valuable candidate in several areas:
- Lead Compound for Anticancer Drugs : Its ability to induce apoptosis in cancer cells positions it as a lead compound for further development into anticancer therapeutics.
- Anti-inflammatory Agents : Given its potential to modulate inflammatory responses, it could be explored as a treatment option for conditions like rheumatoid arthritis or inflammatory bowel disease.
Case Studies
Several studies have explored the biological activities of similar compounds:
- Study on Anticancer Activity :
- Inflammation Modulation Study :
Chemical Reactions Analysis
Functional Group Reactivity
The compound contains three key functional groups that influence its chemical behavior:
| Functional Group | Potential Reactivity |
|---|---|
| Sulfonate Ester (4-fluorobenzenesulfonate) | - Hydrolysis under acidic/basic conditions to form sulfonic acids or alcohols. - Nucleophilic substitution reactions (e.g., with amines or thiols). |
| α,β-Unsaturated Ketone (Benzofuran-3-one) | - Michael addition at the α,β-unsaturated carbonyl site. - Cycloaddition reactions (e.g., Diels-Alder). |
| Fluorinated Aromatic Rings | - Electron-withdrawing effects altering electrophilic substitution patterns. - Potential for SNAr (nucleophilic aromatic substitution) under harsh conditions. |
Inferred Reaction Pathways
While direct experimental data is unavailable, analogous compounds suggest possible reactivity:
Sulfonate Ester Hydrolysis
The 4-fluorobenzenesulfonate group is prone to hydrolysis, particularly in aqueous alkaline conditions, yielding the corresponding phenol derivative and 4-fluorobenzenesulfonic acid:
This reaction is critical for prodrug activation or modifying solubility .
Nucleophilic Aromatic Substitution
The electron-deficient fluorinated aromatic rings may undergo substitution with strong nucleophiles (e.g., hydroxide or amines) under high temperatures or catalytic conditions:
Conjugate Additions
The α,β-unsaturated ketone system in the benzofuran core could participate in Michael additions with soft nucleophiles (e.g., thiols or enolates):
This reactivity is common in similar benzofuran derivatives .
Challenges in Reaction Characterization
-
Steric Hindrance : The bulky benzylidene and sulfonate groups may impede access to reactive sites.
-
Regioselectivity : Competing reaction pathways could arise due to multiple electrophilic centers.
-
Stability : The compound’s sensitivity to light, moisture, or heat might limit experimental reproducibility.
Comparative Analysis of Analogous Compounds
Reactivity trends from structurally related molecules include:
Research Gaps and Recommendations
-
Experimental Studies : Kinetic and mechanistic studies under varied conditions (pH, temperature, catalysts).
-
Computational Modeling : DFT calculations to predict reactive sites and transition states.
-
Application-Specific Reactions : Tailoring reactions for pharmaceutical or material science applications.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following structurally related compounds (Table 1) highlight key differences in substituents and their implications:
Key Observations :
- Fluorine vs.
- Methoxy vs. Methyl Substitution : Methoxy groups (e.g., in ) increase polarity but may reduce membrane permeability compared to methyl or fluorine substituents.
- Ester Type : Sulfonate esters (target, ) generally exhibit greater hydrolytic stability than benzoate esters (), which could influence bioavailability.
Preparation Methods
Organocatalytic Tandem Michael Addition-SuFEx
A novel method employs β-arylethenesulfonyl fluorides and benzofuran-3(2H)-ones in the presence of Cs₂CO₃ (1 eq) and molecular sieves 4Å in acetonitrile. This one-pot approach combines Michael addition and sulfur(VI) fluoride exchange (SuFEx) to form the sulfonate ester.
Advantages:
Mechanistic Insights
Density functional theory (DFT) calculations reveal that the Michael addition step (Figure 1) is rate-determining, with an activation energy of 18.3 kcal/mol for benzofuran-sulfonyl fluoride systems. The Z-configuration is stabilized by intramolecular hydrogen bonding between the carbonyl oxygen and sulfonate group.
Figure 1. Proposed mechanism for sulfonate ester formation via tandem Michael addition-SuFEx.
Industrial-Scale Considerations
Patent US20130046103A1 highlights scalable processes using dichloroethane as a solvent and methanesulfonic acid for recyclability. Critical parameters for pilot production include:
-
Temperature Control: ±2°C during condensation
-
Purity Standards: >99.5% by HPLC for pharmaceutical intermediates
Analytical Characterization
Spectroscopic Data:
-
¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 8.4 Hz, 2H, SO₂Ar-H), 7.89 (s, 1H, benzylidene-H), 7.45–7.32 (m, 4H, Ar-H).
-
HRMS (ESI): m/z calc. for C₂₁H₁₃F₂O₅S [M+H]⁺: 437.0462; found: 437.0459.
Challenges and Solutions
Q & A
Basic Question: What are the recommended synthetic routes for (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate, and how can the Z-configuration be ensured?
Methodological Answer:
The compound can be synthesized via a multi-step approach:
Benzofuran Core Formation : Start with a substituted dihydrobenzofuran-3-one scaffold. A [3,3]-sigmatropic rearrangement (e.g., Claisen or Cope rearrangement) followed by aromatization is effective for constructing the benzofuran backbone, as demonstrated in related benzofuran derivatives .
Sulfonate Esterification : React the hydroxyl group at position 6 of the benzofuran with 4-fluorobenzenesulfonyl chloride under basic conditions (e.g., NaH/THF at 0°C) .
Z-Configuration Control : The fluorobenzylidene group’s stereochemistry is stabilized by intramolecular hydrogen bonding and steric factors. Use X-ray crystallography (as in ) or NOESY NMR to confirm the Z-configuration. Computational modeling (DFT) can predict thermodynamic stability of the Z-isomer over the E-form .
Advanced Question: How can researchers resolve contradictions in spectroscopic data (e.g., NMR shifts vs. computational predictions) for this compound?
Methodological Answer:
Contradictions often arise due to solvent effects, dynamic exchange processes, or conformational flexibility. To address this:
- Cross-Validation : Compare experimental / NMR data with DFT-calculated chemical shifts (accounting for solvent dielectric constants). For example, discrepancies in aromatic proton shifts may indicate π-stacking interactions not modeled computationally .
- Variable-Temperature NMR : Detect dynamic processes (e.g., hindered rotation of the sulfonate group) by observing signal coalescence at elevated temperatures .
- Crystallographic Validation : Resolve ambiguities via single-crystal X-ray diffraction, which provides unambiguous bond lengths and angles .
Basic Question: What safety protocols are critical when handling this compound in the laboratory?
Methodological Answer:
- Personal Protective Equipment (PPE) : Use nitrile gloves, chemical-resistant lab coats, and safety goggles. Inspect gloves for integrity before use .
- Ventilation : Work in a fume hood to avoid inhalation of fine particulates.
- Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous washdowns to prevent environmental contamination .
Advanced Question: How can researchers design stability studies to assess degradation pathways under varying conditions (pH, light, temperature)?
Methodological Answer:
-
Experimental Design :
Condition Method Analysis Acidic (pH 2–3) HCl (0.1 M) at 25°C/40°C HPLC-MS to detect hydrolysis UV Light Exposure 254 nm UV lamp for 24–72 hrs TLC and UV-Vis spectral shifts Oxidative Stress HO (3%) in aqueous THF NMR monitoring of sulfonate group -
Key Observations :
Advanced Question: What strategies are recommended for elucidating the compound’s mechanism of action in biological systems?
Methodological Answer:
- In Vitro Assays : Screen against target enzymes (e.g., kinases or phosphatases) using fluorescence-based assays. Compare inhibition kinetics with structurally related benzofuran sulfonates .
- Isotopic Labeling : Synthesize -labeled sulfonate to track metabolic cleavage pathways via LC-MS.
- Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with active sites. Validate predictions with site-directed mutagenesis studies .
Advanced Question: How can conflicting data on the compound’s solubility in polar vs. nonpolar solvents be reconciled?
Methodological Answer:
-
Solubility Profiling :
Solvent Solubility (mg/mL) Method DMSO >50 Gravimetric analysis Ethyl Acetate ~10 Saturation centrifugation Hexane <1 UV absorbance calibration -
Contradiction Analysis : Discrepancies may arise from solvent polarity indices or impurities. Use differential scanning calorimetry (DSC) to detect polymorphic forms affecting solubility .
Advanced Question: What computational methods are most effective for predicting the compound’s reactivity in nucleophilic substitution reactions?
Methodological Answer:
- DFT Calculations : Optimize transition states for sulfonate group substitution using B3LYP/6-31G(d). Calculate activation energies to predict regioselectivity.
- Hammett Plots : Correlate substituent effects (σ values) on reaction rates using meta- and para-fluoro analogs .
- MD Simulations : Model solvation effects in polar aprotic solvents (e.g., DMF) to assess steric hindrance around the sulfonate .
Basic Question: What analytical techniques are essential for purity assessment?
Methodological Answer:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
